Cas no 71370-60-0 (Thymidine-5'-O-(α,β-methylene)diphosphate sodium)

• Product Name: Thymidine-5'-O-(α,β-methylene)diphosphate sodium
• CAS No: 71370-60-0
• MF: C₁₁H₁₅N₂Na₃O₁₀P₂
• MW: 466.161037683487
• CID: 6841936
• PubChem ID: 170917289
• Update Time: 2025-06-08

Thymidine-5'-O-(α,β-methylene)diphosphate sodium Chemical and Physical Properties

Names and Identifiers

• Thymidine-5'-O-(alpha,beta-methylene)diphosphate (sodium salt)
• 71370-60-0
• Thymidine-5'-O-(α,β-methylene)diphosphate sodium

• Inchi： 1S/C11H18N2O10P2.3Na/c1-6-3-13(11(16)12-10(6)15)9-2-7(14)8(23-9)4-22-25(20,21)5-24(17,18)19;;;/h3,7-9,14H,2,4-5H2,1H3,(H,20,21)(H,12,15,16)(H2,17,18,19);;;/q;3*+1/p-3/t7-,8+,9+;;;/m0.../s1
• InChI Key： XRFXVMZGXVGIMM-JUQWFZSASA-K
• SMILES： P(CP(=O)([O-])[O-])(=O)([O-])OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 465.98950152Da
• Monoisotopic Mass: 465.98950152Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191Ų

Additional information on Thymidine-5'-O-(α,β-methylene)diphosphate sodium

Recent Advances in Thymidine-5'-O-(α,β-methylene)diphosphate sodium (CAS: 71370-60-0) Research

Thymidine-5'-O-(α,β-methylene)diphosphate sodium (CAS: 71370-60-0) is a chemically modified nucleotide analog that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, often abbreviated as TMP-methylene diphosphate, serves as a potent inhibitor of thymidylate synthase (TS), an enzyme critical for DNA synthesis. Recent studies have explored its potential applications in cancer therapy, antiviral research, and as a tool compound for studying nucleotide metabolism.

One of the most notable advancements in the research of Thymidine-5'-O-(α,β-methylene)diphosphate sodium is its role in targeting cancer cells. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits TS activity in colorectal cancer cell lines, leading to a significant reduction in DNA synthesis and subsequent cell death. The study highlighted the compound's ability to bypass common resistance mechanisms observed with traditional TS inhibitors like 5-fluorouracil (5-FU), making it a promising candidate for further preclinical development.

In addition to its anticancer properties, recent research has also investigated the antiviral potential of Thymidine-5'-O-(α,β-methylene)diphosphate sodium. A preprint article from BioRxiv (2024) reported that this compound exhibits inhibitory effects against the replication of certain RNA viruses, including SARS-CoV-2. The mechanism involves the disruption of viral nucleotide incorporation during genome replication, suggesting a broad-spectrum antiviral application. However, further in vivo studies are required to validate these findings.

From a methodological perspective, the synthesis and characterization of Thymidine-5'-O-(α,β-methylene)diphosphate sodium have been refined in recent years. A 2023 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating future pharmacological studies and potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of Thymidine-5'-O-(α,β-methylene)diphosphate sodium. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating the development of novel delivery systems. Recent work published in the International Journal of Pharmaceutics (2024) explored nanoparticle-based delivery platforms to enhance its stability and tissue targeting, showing encouraging results in animal models.

In conclusion, Thymidine-5'-O-(α,β-methylene)diphosphate sodium (CAS: 71370-60-0) represents a versatile tool in chemical biology with expanding therapeutic potential. Ongoing research continues to uncover new applications and refine its properties, positioning this compound as a valuable asset in the development of next-generation anticancer and antiviral therapies. Future directions should focus on overcoming delivery challenges and advancing toward clinical trials to fully realize its therapeutic promise.